(2,4-Dimethoxy-6-methylphenyl)boronic acid

• CAS: 202390-71-4

Core Science & Biosynthesis

solubility of (2,4-Dimethoxy-6-methylphenyl)boronic acid in organic solvents

An In-depth Technical Guide to the Solubility of (2,4-Dimethoxy-6-methylphenyl)boronic Acid in Organic Solvents

Executive Summary

This guide provides a comprehensive technical overview of the solubility of (2,4-Dimethoxy-6-methylphenyl)boronic acid, a key reagent in synthetic organic chemistry. While specific quantitative solubility data for this compound is not extensively published, this document synthesizes foundational principles of arylboronic acid solubility, presents an estimated solubility profile based on structural analogy, and provides a robust experimental protocol for its empirical determination. Key considerations, including the influence of molecular structure and the equilibrium between the boronic acid and its corresponding boroxine anhydride, are discussed to provide researchers with the necessary framework for effective solvent selection, reaction optimization, and purification strategies.

Introduction to (2,4-Dimethoxy-6-methylphenyl)boronic Acid

Arylboronic acids are a cornerstone of modern organic synthesis, primarily due to their indispensable role in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura reaction.[1] (2,4-Dimethoxy-6-methylphenyl)boronic acid, with its electron-rich aromatic ring, is a valuable building block for creating complex molecular architectures in pharmaceutical and materials science research.

The solubility of this reagent in organic solvents is a critical, yet often overlooked, parameter that dictates its utility. Proper solvent selection is paramount for achieving homogeneous reaction conditions, maximizing reaction rates, ensuring efficient purification, and developing stable formulations. This guide serves as a practical resource for scientists and drug development professionals to navigate the challenges associated with the solubility of this specific, substituted arylboronic acid.

Theoretical Framework of Arylboronic Acid Solubility

The solubility of an arylboronic acid is a complex interplay of intermolecular forces between the solute and solvent molecules. Several key factors govern this behavior:

• Molecular Structure and Substituent Effects : The type and position of substituents on the phenyl ring profoundly impact the molecule's polarity, hydrogen bonding capacity, and crystal lattice energy.[1] The target molecule possesses two electron-donating methoxy (-OCH₃) groups and a methyl (-CH₃) group. These substituents increase the molecule's overall polarity and potential for hydrogen bonding compared to unsubstituted phenylboronic acid, which is expected to influence its solubility profile.

• Solvent Properties : The polarity, proticity (ability to donate hydrogen bonds), and dielectric constant of the solvent are critical. Polar solvents, particularly those that can act as hydrogen bond acceptors (e.g., ethers, ketones), are generally effective at solvating the polar B(OH)₂ group.

• Temperature : Solubility is temperature-dependent. For most boronic acids, solubility in organic solvents increases with temperature, a principle often exploited for crystallization and purification.[2]

• The Boronic Acid-Boroxine Equilibrium : A defining characteristic of boronic acids is their propensity to undergo reversible dehydration to form a cyclic trimeric anhydride known as a boroxine.[3][4] This equilibrium is influenced by the solvent, temperature, and the presence of water. Since the boroxine has significantly different polarity and solubility compared to the monomeric acid, this equilibrium can lead to inconsistencies and difficulties in obtaining repeatable solubility data.[3]

Estimated Solubility Profile of (2,4-Dimethoxy-6-methylphenyl)boronic Acid

Table 1: Estimated Qualitative Solubility of (2,4-Dimethoxy-6-methylphenyl)boronic Acid

Solvent Class	Examples	Estimated Solubility	Rationale & Expert Insights
Ethers	Tetrahydrofuran (THF), Diethyl Ether, 1,4-Dioxane	High	Ethers are excellent hydrogen bond acceptors, effectively solvating the -B(OH)₂ group. Phenylboronic acid itself shows high solubility in ethers.[3][4]
Ketones	Acetone, 3-Pentanone	High	Similar to ethers, the carbonyl oxygen can accept hydrogen bonds. Ketones are effective solvents for many arylboronic acids.[1][3]
Alcohols	Methanol, Ethanol	High to Moderate	Alcohols can act as both hydrogen bond donors and acceptors. However, they can also engage in transesterification with the boronic acid, which may affect long-term stability in solution.
Halogenated	Dichloromethane (DCM), Chloroform	Moderate	These solvents offer moderate polarity. Chloroform has been shown to be a reasonably good solvent for phenylboronic acid, suitable for crystallization.[3]
Aromatic	Toluene, Benzene	Low to Moderate	The nonpolar aromatic backbone of the solvent can interact favorably with the phenyl ring of the solute, but these solvents are poor at solvating the highly polar boronic acid group.
Polar Aprotic	Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	High	These highly polar solvents are excellent at dissolving a wide range of organic compounds, including those with polar functional groups.
Alkanes	Hexane, Methylcyclohexane	Insoluble	These nonpolar solvents cannot effectively solvate the polar boronic acid moiety. Phenylboronic acid exhibits very low solubility in hydrocarbons.[3][4]

Note: This table provides an educated estimation. Empirical verification is strongly recommended for any critical application.

Experimental Protocol for Solubility Determination: The Shake-Flask Method

For precise and reliable data, the solubility of (2,4-Dimethoxy-6-methylphenyl)boronic acid should be determined experimentally. The OECD 105 "Shake-Flask" method is a globally recognized standard that is straightforward and robust.[2][5]

Objective

To determine the saturation solubility of (2,4-Dimethoxy-6-methylphenyl)boronic acid in a selected organic solvent at a constant temperature (e.g., 25 °C).

Materials and Reagents

• (2,4-Dimethoxy-6-methylphenyl)boronic acid (solid, high purity)

• Selected organic solvent (analytical grade)

• Volumetric flasks and pipettes

• Sealable glass vials or flasks

• Constant temperature shaker bath or incubator

• Centrifuge and/or syringe filters (e.g., 0.22 µm PTFE)

• Analytical balance (±0.1 mg)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or another suitable quantitative method.

Step-by-Step Methodology

• Preparation (Pre-Saturation): Add an excess amount of solid (2,4-Dimethoxy-6-methylphenyl)boronic acid to a flask containing the chosen solvent. The key is to add enough solid so that a portion remains undissolved at equilibrium, confirming saturation.[5]

• Equilibration: Seal the flask securely and place it in a constant temperature shaker bath (e.g., 25 °C ± 0.5 °C).[5]

• Agitation: Agitate the mixture at a constant speed for a sufficient duration to ensure equilibrium is reached. A period of 24 to 48 hours is typically recommended.[5] Prepare a minimum of three replicate flasks for statistical validity.

• Phase Separation: After agitation, allow the flasks to rest in the temperature bath for several hours to let the excess solid settle. Carefully take an aliquot of the clear supernatant. To ensure no solid particulates are transferred, either centrifuge the sample and draw from the top layer or pass the solution through a chemically inert syringe filter.

• Quantification: Accurately dilute the saturated solution with the chosen solvent to a concentration that falls within the linear range of a pre-established calibration curve. Analyze the concentration using a validated analytical method like HPLC-UV.[5]

• Calculation: Calculate the solubility using the measured concentration and the dilution factor. Report the final value as the average of the replicate flasks, typically in units of mg/mL or g/L.

Self-Validating System & Trustworthiness

This protocol's trustworthiness is ensured by:

• Visual Confirmation of Excess Solid: Guarantees that the solution has reached saturation.

• Replicates: Running the experiment in triplicate allows for the calculation of an average and standard deviation, indicating the precision of the measurement.

• Validated Analytical Method: Using a calibrated HPLC system ensures the accuracy of the concentration measurement.

Visualizations

Experimental & Logical Workflows

Caption: Workflow for the OECD 105 Shake-Flask solubility method.

Caption: Key factors influencing the solubility of the target compound.

Boronic Acid-Boroxine Equilibrium

Caption: Reversible equilibrium between boronic acid and its boroxine.

Conclusion

Understanding the solubility of (2,4-Dimethoxy-6-methylphenyl)boronic acid is fundamental to its successful application in research and development. While published quantitative data is scarce, a reliable estimation of its solubility profile can be derived from its molecular structure and the behavior of analogous compounds. Ethers, ketones, and polar aprotic solvents are predicted to be highly effective, while nonpolar hydrocarbons are unsuitable. Due to the complexities of arylboronic acid chemistry, particularly the acid-boroxine equilibrium, the detailed shake-flask protocol provided in this guide is the recommended approach for generating precise, application-specific solubility data.

References

• Physics-Based Solubility Prediction for Organic Molecules - PMC - NIH. (n.d.). National Institutes of Health.
• An In-depth Technical Guide to the Solubility of (4-(Pyren-1-yl)phenyl)boronic Acid in Organic Solvents. (n.d.). Benchchem.
• A Technical Guide to the Solubility of 2,3,4,6-Tetrafluorophenylboronic Acid in Organic Solvents. (n.d.). Benchchem.
• 2,4-dimethoxy-6-methylphenylboronic acid - C9H13BO4, density, melting point, boiling point, structural formula, synthesis. (2025, May 20). ChemSynthesis.
• Equilibrium Solubility Determination and Correlation of Isobutoxyphenylboronic Acids in Organic Solvents. (2020, August 13). ACS Publications.
• Equilibrium Solubility Determination and Correlation of Isobutoxyphenylboronic Acids in Organic Solvents. (2020, August 13). Journal of Chemical & Engineering Data, ACS Publications.
• Solubility of Phenylboronic Acid and its Cyclic Esters in Organic Solvents. (2020, June 6). Journal of Solution Chemistry.
• Solubility of investigated compounds in water. Phenylboronic acid... (n.d.). ResearchGate.

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An In-depth Technical Guide to the NMR Spectrum Analysis of 2,4-dimethoxy-6-methylphenylboronic acid

Abstract

This technical guide provides a comprehensive analysis of the Nuclear Magnetic Resonance (NMR) spectra of 2,4-dimethoxy-6-methylphenylboronic acid, a key building block in synthetic organic chemistry. Tailored for researchers, scientists, and professionals in drug development, this document delves into the theoretical underpinnings and practical application of ¹H and ¹³C NMR spectroscopy for the structural elucidation of this specific molecule. We will explore the causal relationships between molecular structure and spectral output, present a robust experimental protocol, and conduct a detailed, predictive analysis of the expected spectra based on established principles and data from analogous structures.

Introduction: The Structural Significance of 2,4-dimethoxy-6-methylphenylboronic acid

2,4-dimethoxy-6-methylphenylboronic acid is a polysubstituted aromatic compound of significant interest in fields such as medicinal chemistry and materials science. Its utility often stems from its boronic acid moiety, which is a versatile functional group for forming carbon-carbon and carbon-heteroatom bonds, most notably through the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction.

The precise arrangement of the two methoxy groups and one methyl group on the phenyl ring creates a unique electronic and steric environment. This substitution pattern dictates the molecule's reactivity and its interactions in biological systems. Consequently, unambiguous structural verification is paramount, and NMR spectroscopy is the most powerful tool for this purpose, providing a detailed atomic-level fingerprint of the molecule. This guide will walk through the process of acquiring and interpreting the ¹H and ¹³C NMR spectra to confirm the identity and purity of this compound.

Foundational Principles: Predicting the NMR Spectrum

The chemical shifts observed in an NMR spectrum are highly sensitive to the electronic environment of each nucleus. In 2,4-dimethoxy-6-methylphenylboronic acid, the positions of the signals for the aromatic protons and carbons are governed by the cumulative electron-donating and steric effects of the substituents.

• Methoxy Groups (-OCH₃): These are strong electron-donating groups through resonance (mesomeric effect), which increases the electron density on the aromatic ring, particularly at the ortho and para positions. This increased shielding shifts the signals of nearby protons and carbons to a lower chemical shift (upfield).

• Methyl Group (-CH₃): This is a weak electron-donating group through induction, which also contributes to shielding, albeit to a lesser extent than the methoxy groups.

• Boronic Acid Group (-B(OH)₂): This group is electron-withdrawing by induction, which deshields nearby nuclei, causing their signals to appear at a higher chemical shift (downfield). It also introduces the possibility of forming cyclic anhydrides (boroxines) in solution, which can complicate spectra. The protons of the B(OH)₂ group are acidic and may exchange with solvent, often appearing as a broad signal or not being observed at all, especially in the presence of D₂O.

Based on these principles, we can predict the general features of the ¹H and ¹³C NMR spectra.

Experimental Protocol: Acquiring High-Quality NMR Data

A self-validating protocol is essential for obtaining reproducible and reliable NMR data. The following procedure is recommended for the analysis of 2,4-dimethoxy-6-methylphenylboronic acid.

Sample Preparation

• Solvent Selection: Dimethyl sulfoxide-d₆ (DMSO-d₆) is an excellent choice. It is a polar aprotic solvent that readily dissolves most boronic acids. Its residual proton signal (at ~2.50 ppm) and carbon signal (at ~39.52 ppm) serve as convenient internal references.

• Concentration: Prepare a solution of approximately 5-10 mg of 2,4-dimethoxy-6-methylphenylboronic acid in 0.6-0.7 mL of DMSO-d₆. This concentration is typically sufficient to obtain a good signal-to-noise ratio in a reasonable time without causing significant line broadening.

• Water Content: Boronic acids can exist in equilibrium with their trimeric anhydrides (boroxines). The presence of water can influence this equilibrium. While DMSO-d₆ often contains residual water, adding a drop of D₂O can be used to confirm the assignment of exchangeable protons (like B(OH)₂) as their signal will disappear.

• Filtration: Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube to remove any particulate matter.

NMR Instrument Parameters

The following parameters are suggested for a standard 400 MHz NMR spectrometer.

Parameter	¹H NMR	¹³C NMR
Operating Frequency	400 MHz	101 MHz
Pulse Program	Standard single pulse (zg30)	Proton-decoupled (zgpg30)
Acquisition Time	~4 seconds	~1-2 seconds
Relaxation Delay (d1)	2 seconds	2 seconds
Number of Scans (ns)	16-64	512-2048
Spectral Width	0-12 ppm	0-200 ppm
Temperature	298 K (25 °C)	298 K (25 °C)

Workflow Diagram

Caption: Workflow for NMR analysis of 2,4-dimethoxy-6-methylphenylboronic acid.

Predictive ¹H NMR Spectrum Analysis (400 MHz, DMSO-d₆)

The structure of the molecule dictates that there will be signals for two aromatic protons, two methoxy groups, one methyl group, and the boronic acid protons.

Beyond the Sheet: Technical Handling & Application of (2,4-Dimethoxy-6-methylphenyl)boronic acid

Executive Summary & Chemical Identity[1]

Standard Safety Data Sheets (SDS) provide a baseline for compliance but often fail to capture the nuance required for successful R&D.[1] While (2,4-Dimethoxy-6-methylphenyl)boronic acid shares the general hazard profile of arylboronic acids, its specific substitution pattern—an electron-rich ring with significant ortho-steric hindrance—creates unique stability and reactivity challenges.[1]

This guide bridges the gap between basic safety compliance and high-fidelity experimental execution.

Physiochemical Profiling[1]

Property	Data	Technical Note
Chemical Name	(2,4-Dimethoxy-6-methylphenyl)boronic acid
CAS Number	202390-71-4	Verify batch CoA; isomers are common impurities.[1][2]
Molecular Formula	C₉H₁₃BO₄
Molecular Weight	196.01 g/mol
Appearance	White to off-white solid	Yellowing indicates oxidation or boroxine formation.[1]
Solubility	DMSO, DMF, MeOH, THF	Poor solubility in non-polar hydrocarbons (Hexane).[1]
pKa (Calculated)	~8.5 - 9.0	Higher than PhB(OH)₂ due to electron-donating -OMe groups.[1]

Hazard Analysis & Mitigation Strategies

GHS Classification (The Compliance Baseline)[1]

• Acute Toxicity (Oral): Category 4 (H302)[1][3]

• Skin Corrosion/Irritation: Category 2 (H315)[1][3]

• Serious Eye Damage/Irritation: Category 2A (H319)[1][3]

• STOT-SE (Respiratory): Category 3 (H335)[1]

The "Silent" Hazards: Reactivity & Instability

While the GHS codes suggest a standard irritant, the chemical structure dictates a more cautious approach.[1]

• Protodeboronation Risk: The 2,4-dimethoxy substitution pattern makes the aromatic ring highly electron-rich.[1] This increases the rate of protonolysis (protodeboronation), where the C-B bond is cleaved by water or alcohols, especially under acidic or high-temperature conditions.[1]

• Boroxine Dehydration: Like most boronic acids, this compound exists in equilibrium with its trimeric anhydride (boroxine).[1] Dehydration is accelerated by dry heat and vacuum, potentially altering stoichiometry in precise couplings.[1]

Operational Decision Tree (Visualized)

Figure 1: Operational logic for assessing material quality and solvent selection to minimize degradation.

Storage & Stability Protocol

The Causality: The ortho-methyl group provides steric bulk, but the para- and ortho-methoxy groups pump electron density into the ring carbon attached to the boron.[1] This makes the C-B bond more susceptible to heterolytic cleavage than unsubstituted phenylboronic acid.[1]

The Protocol:

• Temperature: Store at 2–8°C . Room temperature storage significantly accelerates dehydration to the boroxine form.[1]

• Atmosphere: Store under Argon or Nitrogen .[1] While not strictly pyrophoric, minimizing moisture uptake is critical to prevent hydrolysis cycles that lead to degradation.[1]

• Container: Amber glass with a Teflon-lined cap.[1] Avoid long-term storage in plastic, which can be permeable to moisture.[1]

Application Protocol: Optimized Suzuki-Miyaura Coupling

Context: The 6-methyl group creates significant steric hindrance near the reaction center.[1] Standard protocols (e.g., Pd(PPh₃)₄/Na₂CO₃) often fail or give low yields due to slow transmetalation.[1]

Reagent Selection Strategy

Component	Recommendation	Scientific Rationale
Catalyst	Pd(dppf)Cl₂ or Pd₂(dba)₃ + SPhos	Buchwald ligands (SPhos, XPhos) are required to facilitate oxidative addition and transmetalation on this sterically hindered, electron-rich boronic acid.[1]
Base	K₃PO₄ (anhydrous)	Avoid strong hydroxide bases (NaOH/KOH) which can accelerate protodeboronation of the electron-rich ring.[1] Phosphate provides a milder buffering effect.[1]
Solvent	1,4-Dioxane or Toluene	Avoid alcohols.[1] Use aprotic solvents to shut down the protonolysis pathway.[1]

Step-by-Step Workflow

• Degassing (Critical):

  • Charge the reaction vessel with the aryl halide (1.0 equiv) and (2,4-Dimethoxy-6-methylphenyl)boronic acid (1.2–1.5 equiv).[1]

  • Why excess boronic acid? To compensate for the inevitable percentage that undergoes protodeboronation before coupling.[1]

  • Add solvent (Dioxane) and base (K₃PO₄).[1]

  • Sparge with Argon for 15 minutes. Oxygen is the enemy of the active Pd(0) species and promotes homocoupling.[1]

• Catalyst Addition:

  • Add the Pd catalyst after degassing to minimize catalyst deactivation.[1]

• Thermal Cycle:

  • Heat to 80–100°C .[1]

  • Monitor: Check LCMS at 1 hour. If the boronic acid is consumed but product is low, the temperature is too high (favoring degradation over coupling).[1] Lower to 60°C and extend time.

Degradation Pathway Visualization[1]

Figure 2: Competing pathways.[1] The goal is to maximize the green path while suppressing the red (protodeboronation) and managing the yellow (equilibrium).[1]

Emergency Response

• Inhalation: Move to fresh air immediately. The 2,4-dimethoxy substituents can increase mucosal sensitivity.[1]

• Skin Contact: Wash with soap and water.[1][3][4][5] Do not use alcohol-based wipes, as this may increase the solubility and absorption of the boronic acid through the dermal layer.[1]

• Spill Cleanup: Dampen the solid with water (to prevent dust) before sweeping.[1] Treat as chemical waste. Do not bleach (potential reaction with methoxy groups).[1]

References

• Chemical Identity & CAS Verification

  • GuideChem. (2,4-diMethoxy-6-Methylphenyl)boronic acid Properties & CAS 202390-71-4.[1] Link

• Protodeboronation Mechanisms

  • Cox, P. A., et al. (2016).[1] Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids. Journal of the American Chemical Society.[1] Link[1]

  • Note: Validates the instability of electron-rich and ortho-substituted boronic acids.

• General Boronic Acid Handling

  • Sigma-Aldrich.[1][6] User Guide for Handling Boronic Acids. Link

• Suzuki Coupling of Sterically Hindered Substrates

  • Martin, R., & Buchwald, S. L. (2008).[1] Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions of Potassium Aryltrifluoroborates with Aryl Chlorides. Journal of the American Chemical Society.[1] Link[1]

  • Note: Establishes the necessity of SPhos/XPhos type ligands for ortho-substituted couplings.

Sources

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• 2. Page loading... [wap.guidechem.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
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• 5. fishersci.com [fishersci.com]
• 6. (2,4-Dimethoxy-6-methylphenyl)boronic acid | 202390-71-4 [sigmaaldrich.com]

Navigating the Challenges of Electron-Rich Arylboronic Acids in Suzuki-Miyaura Coupling: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1][2] This powerful tool is indispensable in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. However, the reactivity of the boronic acid coupling partner is not uniform. Electron-rich arylboronic acids, while valuable building blocks, present a unique set of challenges that can hinder reaction efficiency and lead to undesired side products. This guide provides an in-depth exploration of the intricacies of utilizing these substrates, offering field-proven insights and detailed protocols to empower researchers to overcome these obstacles and achieve successful couplings.

The Core Challenge: Understanding the "Wealth" of Electrons

The very nature of electron-rich arylboronic acids—their high electron density—is the root of the difficulties encountered in their Suzuki-Miyaura coupling. This electronic character gives rise to two primary, interconnected challenges: a sluggish transmetalation step and a heightened propensity for protodeboronation.[3][4]

1. The Transmetalation Hurdle: The transmetalation step, where the aryl group is transferred from the boron atom to the palladium center, is a critical phase in the catalytic cycle.[2][5] For this transfer to occur efficiently, the aryl group on the boronic acid must be sufficiently nucleophilic to attack the electrophilic palladium(II) center. However, with electron-rich arylboronic acids, the increased electron density on the aromatic ring paradoxically slows down this process. This is because the electron-donating groups stabilize the aryl-boron bond, making the aryl group less "willing" to transfer to the palladium.

2. The Protodeboronation Menace: Protodeboronation is the most significant undesired side reaction in Suzuki-Miyaura coupling, where the carbon-boron bond is cleaved and replaced by a carbon-hydrogen bond, effectively destroying the boronic acid.[4][6] Electron-rich arylboronic acids are particularly susceptible to this side reaction.[3] The high electron density on the aromatic ring increases its susceptibility to protonolysis, a reaction that can be catalyzed by both acidic and basic conditions present in the reaction mixture.[6][7]

These two challenges are often intertwined. A slow transmetalation step means the electron-rich arylboronic acid spends more time in the reaction mixture, increasing its exposure to conditions that favor protodeboronation.

Caption: The interconnected challenges of electron-rich arylboronic acids.

The Solution: A Multi-pronged Approach to Reaction Optimization

Overcoming the hurdles presented by electron-rich arylboronic acids requires a carefully considered, multi-faceted approach to reaction design. The key lies in the judicious selection of the catalyst system (palladium precursor and ligand), the base, and the solvent.

The Power of the Ligand: Engineering the Catalytic Core

The ligand plays a pivotal role in modulating the reactivity of the palladium catalyst. For electron-rich substrates, the use of bulky and electron-rich phosphine ligands or N-heterocyclic carbenes (NHCs) is paramount.[8][9] These ligands promote the formation of a highly active, monoligated palladium(0) species, which is crucial for efficient oxidative addition and subsequent steps in the catalytic cycle.

Buchwald-Type Biaryl Phosphine Ligands: Ligands developed by the Buchwald group, such as SPhos and XPhos, have become the gold standard for challenging Suzuki-Miyaura couplings.[10][11] Their steric bulk and electron-donating properties accelerate both the oxidative addition and reductive elimination steps. The steric hindrance around the palladium center also helps to prevent catalyst decomposition.

N-Heterocyclic Carbenes (NHCs): NHCs are another class of highly effective ligands for this transformation.[8][12][13] They are strong σ-donors, even more so than many phosphine ligands, which leads to the formation of very stable and active palladium complexes.[8][14] The steric bulk of NHC ligands also contributes to their effectiveness.

Ligand	Structure	Key Features	Typical Applications
SPhos	2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl	Bulky, electron-rich biaryl phosphine.[11]	General purpose for a wide range of substrates, including electron-rich and sterically hindered ones.[11]
XPhos	2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl	Even bulkier and more electron-rich than SPhos.	Particularly effective for highly challenging couplings, including those with sterically demanding partners.
SIPr	1,3-Bis(2,6-diisopropylphenyl)imidazolidene	Sterically demanding NHC ligand.[12]	Excellent for couplings involving aryl chlorides and other challenging substrates.[12]

The Role of the Base: A Critical Activator

The base in a Suzuki-Miyaura coupling serves to activate the boronic acid by forming a more nucleophilic boronate species, which facilitates transmetalation.[15][16] The choice of base can significantly impact the reaction outcome, especially when dealing with sensitive electron-rich substrates.

• Inorganic Bases: Carbonates (e.g., K₂CO₃, Cs₂CO₃) and phosphates (e.g., K₃PO₄) are commonly used and often provide a good balance of reactivity and functional group tolerance.[15] Potassium phosphate (K₃PO₄) is frequently a good choice for challenging couplings as it is a strong enough base to promote transmetalation without causing excessive protodeboronation.

• Organic Bases: Organic bases such as triethylamine (TEA) are generally less effective for these types of couplings.[15]

The strength and solubility of the base are critical factors. A base that is too strong can accelerate protodeboronation, while a base that is not soluble enough in the reaction medium may not be effective.

The Solvent Environment: More Than Just a Medium

The solvent plays a crucial role in solubilizing the reactants and catalyst, and can also influence the rate and selectivity of the reaction.[17]

• Aprotic Solvents: Toluene, dioxane, and tetrahydrofuran (THF) are commonly used solvents for Suzuki-Miyaura couplings.[18]

• Aqueous Mixtures: The addition of water to the reaction mixture can be beneficial, particularly when using inorganic bases, as it helps to dissolve the base and facilitate the formation of the active boronate species.[17][19] A common solvent system is a mixture of an organic solvent and water (e.g., toluene/water or dioxane/water).[20][21]

It is important to use anhydrous solvents when possible to minimize water-mediated protodeboronation, especially when working with highly sensitive substrates.[6]

Caption: A streamlined workflow for successful Suzuki-Miyaura coupling.

Experimental Protocol: A Step-by-Step Guide

The following is a detailed, self-validating protocol for the Suzuki-Miyaura coupling of an electron-rich arylboronic acid with an aryl bromide. This protocol incorporates best practices to minimize side reactions and maximize yield.

Materials:

• Aryl bromide (1.0 mmol, 1.0 equiv)

• Electron-rich arylboronic acid (1.2 mmol, 1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%)

• SPhos (0.04 mmol, 4 mol%)

• Potassium phosphate (K₃PO₄, 2.0 mmol, 2.0 equiv)

• Anhydrous 1,4-dioxane (5 mL)

• Degassed water (1 mL)

• Schlenk flask or sealed vial with a magnetic stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Vessel Preparation: Under a stream of inert gas, add the aryl bromide (1.0 mmol), electron-rich arylboronic acid (1.2 mmol), and potassium phosphate (2.0 mmol) to a dry Schlenk flask or sealed vial containing a magnetic stir bar.

• Catalyst Addition: In a separate vial, quickly weigh and add the palladium(II) acetate (0.02 mmol) and SPhos (0.04 mmol). Add this catalyst/ligand mixture to the reaction vessel under a positive flow of inert gas.

• Solvent Addition: Add anhydrous 1,4-dioxane (5 mL) and degassed water (1 mL) to the reaction vessel via syringe.

• Degassing: Subject the reaction mixture to three cycles of vacuum-backfill with the inert gas to ensure the removal of any residual oxygen.

• Reaction: Place the sealed reaction vessel in a preheated oil bath at 80-100 °C and stir vigorously.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 2-12 hours.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Add water (10 mL) and extract the product with ethyl acetate (3 x 15 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the desired biaryl product.

Conclusion: A Pathway to Success

The Suzuki-Miyaura coupling of electron-rich arylboronic acids, while presenting unique challenges, is a highly achievable transformation with careful planning and execution. By understanding the underlying mechanistic hurdles of slow transmetalation and facile protodeboronation, and by employing advanced catalyst systems featuring bulky, electron-rich ligands, researchers can unlock the full potential of these valuable synthetic building blocks. The judicious selection of base and solvent further empowers the chemist to navigate these complexities, leading to high-yielding and reliable C-C bond formations. This guide provides a foundational framework for success, encouraging a rational, mechanism-based approach to reaction optimization in the pursuit of novel molecular architectures.

References

• N-Heterocyclic Carbene Ligand-Controlled Chemodivergent Suzuki-Miyaura Cross Coupling - PMC. (n.d.). Retrieved February 24, 2026, from [Link]

• Suzuki-Miyaura Coupling of Aryl Tosylates Catalyzed by an Array of Indolyl Phosphine-Palladium Catalysts - Organic Chemistry Portal. (n.d.). Retrieved February 24, 2026, from [Link]

• 2.6: Suzuki-Miyaura Coupling - Chemistry LibreTexts. (2019, June 5). Retrieved February 24, 2026, from [Link]

• Palladium/P,O-Ligand-Catalyzed Suzuki Cross-Coupling Reactions of Arylboronic Acids and Aryl Chlorides. Isolation and Structural Characterization of (P,O)-Pd(dba) Complex | The Journal of Organic Chemistry - ACS Publications - ACS.org. (n.d.). Retrieved February 24, 2026, from [Link]

• Use of N-Heterocyclic Carbene Compounds (NHCs) Under Sustainable Conditions—An Update - MDPI. (2025, October 1). Retrieved February 24, 2026, from [Link]

• A computational study of phosphine ligand effects in Suzuki-Miyaura coupling. (2025, August 5). Retrieved February 24, 2026, from [Link]

• Suzuki Coupling - Organic Chemistry Portal. (n.d.). Retrieved February 24, 2026, from [Link]

• Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents - MDPI. (2019, February 26). Retrieved February 24, 2026, from [Link]

• Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction... - ResearchGate. (n.d.). Retrieved February 24, 2026, from [Link]

• The Latest Developments of N-Heterocyclic Carbenes (NHCs) Complexes in Cross-Coupling Reactions - Organic Chemistry Research. (n.d.). Retrieved February 24, 2026, from [Link]

• Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions - ArODES HES-SO. (n.d.). Retrieved February 24, 2026, from [Link]

• Enabling Suzuki–Miyaura coupling of Lewis-basic arylboronic esters with a nonprecious metal catalyst - RSC Publishing. (2022, October 21). Retrieved February 24, 2026, from [Link]

• The Suzuki reaction of various aryl halides and boronic acids in the presence of Mag-IL-Pd catalyst - ResearchGate. (n.d.). Retrieved February 24, 2026, from [Link]

• Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction - Dalton Transactions (RSC Publishing). (n.d.). Retrieved February 24, 2026, from [Link]

• Suzuki‐Miyaura Cross‐Couplings: Juxtaposing the Transmetalation of Arylboronic Acids and Alkylboranes - PMC. (n.d.). Retrieved February 24, 2026, from [Link]

• Modified (NHC)Pd(allyl)Cl (NHC = N-Heterocyclic Carbene) Complexes for Room-Temperature Suzuki−Miyaura and Buchwald−Hartwig Reactions | Journal of the American Chemical Society - ACS Publications. (2006, March 4). Retrieved February 24, 2026, from [Link]

• Suzuki-Miyaura Coupling - Chemistry LibreTexts. (2024, October 10). Retrieved February 24, 2026, from [Link]

• Protodeboronation product : r/Chempros - Reddit. (2023, July 15). Retrieved February 24, 2026, from [Link]

• An expedient, mild and aqueous method for Suzuki–Miyaura diversification of (hetero)aryl halides or (poly) - ORGANIC CHEMISTRY. (2021, August 19). Retrieved February 24, 2026, from [Link]

• Highly Active Catalyst for Suzuki–Miyaura Coupling to Form Sterically Demanding Biaryls: Electronic Control of Pd through the Secondary Interaction Using a Buchwald-Type Ligand Bearing a Fluorinated Aryl Ring | Organic Letters - ACS Publications. (2025, June 16). Retrieved February 24, 2026, from [Link]

• Suzuki reaction - Wikipedia. (n.d.). Retrieved February 24, 2026, from [Link]

• In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface - PMC. (2022, April 18). Retrieved February 24, 2026, from [Link]

• Protodeboronation - Wikipedia. (n.d.). Retrieved February 24, 2026, from [Link]

• Transmetalation of boronic acids and their derivatives: mechanistic elucidation and relevance to catalysis - Dalton Transactions (RSC Publishing). (n.d.). Retrieved February 24, 2026, from [Link]

• Palladium-Catalyzed Aerobic Alkene Arylboration: Coupling Aryl Boronic Acids, Alkenes, and Bis(pinacol)diboron - PMC. (2025, August 7). Retrieved February 24, 2026, from [Link]

• Application of Suzuki-Miyaura and Buchwald-Hartwig Cross-coupling Reactions to the Preparation of Substituted 1,2,4-Benzotriazine 1-Oxides Related to the Antitumor Agent Tirapazamine - PMC. (n.d.). Retrieved February 24, 2026, from [Link]

• (PDF) Suzuki‐Miyaura and Buchwald‐Hartwig Cross‐Coupling Reactions Utilizing a Set of Complementary Imidazopyridine Monophosphine Ligands - ResearchGate. (2024, March 7). Retrieved February 24, 2026, from [Link]

• Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates - Organic Syntheses. (2024, November 22). Retrieved February 24, 2026, from [Link]

• Problems with Suzuki coupling of aryl boronic acid and alkyl halide : r/Chempros - Reddit. (2025, May 7). Retrieved February 24, 2026, from [Link]

• The proposed mechanism for protodeboronation of arylboronic acids - ResearchGate. (n.d.). Retrieved February 24, 2026, from [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. (n.d.). Retrieved February 24, 2026, from [Link]

• The Suzuki Reaction - Andrew G Myers Research Group. (n.d.). Retrieved February 24, 2026, from [Link]

• Highly Efficient Method for Suzuki Reactions in Aqueous Media - PMC. (n.d.). Retrieved February 24, 2026, from [Link]

• Recent Advances in Pd‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions with Triflates or Nonaflates - Graz University of Technology. (n.d.). Retrieved February 24, 2026, from [Link]

• Highly Efficient Method for Suzuki Reactions in Aqueous Media - ACS Publications. (2018, April 24). Retrieved February 24, 2026, from [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Protodeboronation - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Application of Suzuki-Miyaura and Buchwald-Hartwig Cross-coupling Reactions to the Preparation of Substituted 1,2,4-Benzotriazine 1-Oxides Related to the Antitumor Agent Tirapazamine - PMC [pmc.ncbi.nlm.nih.gov]
• 12. N-Heterocyclic Carbene Ligand-Controlled Chemodivergent Suzuki-Miyaura Cross Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 13. orgchemres.org [orgchemres.org]
• 14. mdpi.com [mdpi.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Suzuki Coupling [organic-chemistry.org]
• 17. arodes.hes-so.ch [arodes.hes-so.ch]
• 18. researchgate.net [researchgate.net]
• 19. Highly Efficient Method for Suzuki Reactions in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 20. tugraz.elsevierpure.com [tugraz.elsevierpure.com]
• 21. pubs.acs.org [pubs.acs.org]

Mastering the Steric Barrier: A Technical Guide to Coupling Ortho-Substituted Phenylboronic Acids

Executive Summary

The coupling of sterically hindered ortho-substituted phenylboronic acids (particularly 2,6-disubstituted variants) represents a persistent bottleneck in medicinal chemistry. These substrates face a dual failure mode: kinetic inhibition , where steric bulk prevents the approach of the palladium complex during transmetallation, and thermodynamic instability , where the relief of steric strain accelerates rapid protodeboronation before coupling can occur.

This guide moves beyond standard "mix-and-heat" Suzuki-Miyaura protocols. It provides a mechanistic blueprint for engineering reaction conditions that accelerate the rate-determining step (transmetallation) while suppressing the decomposition pathway (protodeboronation), utilizing advanced ligand architecture and controlled boron release systems.

Part 1: The Mechanistic Challenge

To successfully couple hindered boronic acids, one must understand the "Race Against Time." The reaction success depends entirely on the ratio of the rate of transmetallation (

) to the rate of protodeboronation ( ).

The Failure Modes

• Transmetallation Retardation: In the catalytic cycle, the oxidative addition complex (

  ) must undergo ligand exchange with the boronate. Bulky substituents at the ortho position of the boronic acid create severe steric repulsion with the ligands on the palladium center, increasing the activation energy of this step.

• Accelerated Protodeboronation: Ortho-substituted boronic acids are highly prone to base-catalyzed protodeboronation.[1] The cleavage of the C-B bond relieves the steric strain inherent in the crowded aromatic ring. Consequently, under standard basic conditions (e.g.,

  , heating), the boronic acid decomposes to the corresponding arene ( ) faster than it can transmetallate.

Mechanistic Pathway Visualization

The following diagram illustrates the kinetic competition that dictates reaction yield.

Figure 1: The Kinetic Competition. Success requires increasing

(green path) while minimizing (red path).

Part 2: Catalyst & Ligand Selection Strategy

Standard ligands like

or dppf are insufficient for 2,6-disubstituted substrates. The solution lies in Dialkylbiaryl Phosphines (Buchwald Ligands) .

Why Buchwald Ligands Work

Ligands such as SPhos and XPhos possess unique structural features:

• Electron Richness: The dicyclohexylphosphine group pushes electron density onto the Pd, facilitating oxidative addition.

• Steric Bulk: Promotes the formation of the monoligated

  species, which is the active catalyst.

• Pd-Arene Interaction: The lower aromatic ring of the ligand interacts with the Pd center, stabilizing it against aggregation (Pd black formation) during the difficult transmetallation step.

Ligand Performance Matrix

Select your ligand based on the specific steric profile of your substrate.

Ligand	Structure Class	Best Use Case	Steric Tolerance
SPhos	Dialkylbiaryl	The Gold Standard. General purpose for 2-substituted and some 2,6-disubstituted couplings.	High
XPhos	Dialkylbiaryl	Extreme Sterics. Preferred for 2,4,6-triisopropyl phenylboronic acids or tetra-ortho-substituted biaryl synthesis.	Very High
RuPhos	Dialkylbiaryl	Electron-Rich/Heterocycles. Excellent for hindered amino-boronic acids or heteroaryl chlorides.	High
Pd-PEPPSI-IPent	NHC Carbene	Alternative. Useful when phosphines fail; highly stable to air and moisture.	High

Part 3: Boron Species Engineering (The Thermodynamic Solution)

When kinetic acceleration via ligands is insufficient (i.e., the boronic acid decomposes instantly upon base addition), you must control the concentration of the active boronate species.

MIDA Boronates: The Slow-Release Strategy

N-Methyliminodiacetic acid (MIDA) boronates are

-hybridized, bench-stable precursors. They do not transmetallate directly. Under aqueous basic conditions, they hydrolyze slowly to release the active boronic acid.

Mechanism:

By keeping the standing concentration of free boronic acid low, the rate of the second-order cross-coupling reaction remains viable, while the rate of the first-order protodeboronation reaction is drastically reduced.

Figure 2: The MIDA "Slow-Release" Strategy. The reservoir of MIDA boronate protects the substrate from bulk decomposition.

Part 4: Validated Experimental Protocols

Protocol A: The "Buchwald" Standard (High Steric Demand)

Use this for 2,6-dimethyl or 2-methoxy substituted boronic acids.

Reagents:

• Catalyst:

  (2 mol%) + SPhos (4 mol%) OR XPhos Pd G2/G3/G4 Precatalyst (2 mol%).

• Base:

  (2.0 equiv). Note: is superior to carbonates for hindered substrates due to higher basicity and solubility profile.

• Solvent: Toluene : Water (10:1 ratio). Alternatively, n-Butanol.

Step-by-Step:

• Degassing: Charge a reaction vial with the aryl halide (1.0 equiv), boronic acid (1.5 equiv), and base. Cap and purge with Argon/Nitrogen for 5 minutes.

• Catalyst Addition: Add the Pd source and ligand (or precatalyst) quickly under positive inert gas pressure.

• Solvent: Add degassed Toluene/Water mixture.

• Reaction: Seal and heat to 100°C for 12-24 hours.

  • Checkpoint: The solution should turn dark brown/black eventually. If it turns black immediately (within minutes), your ligand has failed to stabilize the Pd; switch to XPhos or increase ligand:Pd ratio to 3:1.

• Workup: Cool, dilute with EtOAc, wash with water, dry over

  .

Protocol B: The MIDA Slow-Release (Unstable Substrates)

Use this for 2,6-fluoro substituted or electron-deficient heterocyclic boronates.

Reagents:

• Substrate: Aryl MIDA boronate (1.5 equiv).

• Catalyst: XPhos Pd G2 (2 mol%).

• Base:

  (3.0 equiv).

• Solvent: THF : Water (10:1).

Step-by-Step:

• Setup: Combine Aryl Halide, MIDA boronate, and XPhos Pd G2 in a vial.

• Solvation: Add THF and stir to dissolve organics.

• Activation: Add the aqueous

  solution (degassed).

• Heating: Heat to 60°C .

  • Note: Do not overheat (>80°C) initially, as this may accelerate hydrolysis beyond the transmetallation rate.

• Monitoring: Monitor consumption of the aryl halide by HPLC/LCMS. MIDA hydrolysis is visible by the disappearance of the MIDA peak.

Protocol C: Anhydrous Conditions (Proton-Sensitive)

Use this if the substrate contains moieties sensitive to hydrolysis or if protodeboronation is extremely rapid even with MIDA.

Reagents:

• Base: CsF (2-3 equiv) or anhydrous

  .

• Solvent: 1,4-Dioxane (Anhydrous).

• Catalyst: Pd-PEPPSI-IPent (2 mol%).

Logic: By removing water, you eliminate the primary proton source for protodeboronation, forcing the reaction through a fluoride-activated transmetallation pathway.

Part 5: References

• Walker, S. D., Barder, T. E., Martinelli, J. R., & Buchwald, S. L. (2004).[2] A Rationally Designed Universal Catalyst for Suzuki–Miyaura Coupling Processes.[2] Angewandte Chemie International Edition.

• Gillis, E. P., & Burke, M. D. (2007). A Simple and Modular Strategy for Small Molecule Synthesis: Iterative Suzuki-Miyaura Coupling of B-Protected Haloboronic Acids. Journal of the American Chemical Society.[2]

• Knapp, D. M., Gillis, E. P., & Burke, M. D. (2009). A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from MIDA Boronates.[3] Journal of the American Chemical Society.[2]

• Cox, P. A., Reid, M., Leach, A. G., Campbell, A. D., King, E. J., & Lloyd-Jones, G. C. (2017). Base-catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton-Transfer to Liberation of a Transient Arylanion. Journal of the American Chemical Society.[2]

• Organ, M. G., et al. (2006). Pd-PEPPSI-IPr and its analogs: A highly active, facilely synthesized, and robust series of Pd-NHC catalysts. Chemistry – A European Journal.

Sources

• 1. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 2. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 3. escholarship.org [escholarship.org]

Protocols & Analytical Methods

Application Note: Optimized Synthesis of Sterically Hindered Biaryls via 2,4-Dimethoxy-6-methylphenylboronic Acid

Part 1: Executive Summary & Strategic Rationale

The Challenge: The "Double Whammy" Substrate

The coupling of 2,4-dimethoxy-6-methylphenylboronic acid presents a unique synthetic challenge that defeats standard Suzuki-Miyaura protocols. This substrate possesses two antagonistic features:

• Steric Bulk: The ortho-methyl group creates significant steric hindrance, retarding the rate of transmetallation.

• Electronic Richness: The electron-donating methoxy groups (at ortho and para positions) make the C–B bond highly labile. This leads to rapid protodeboronation under aqueous basic conditions, often faster than the cross-coupling itself.

The Solution: Monoligated Palladium Species

Success requires a catalyst system that accelerates the oxidative addition and transmetallation steps while operating under mild enough conditions to suppress protodeboronation. This protocol utilizes Buchwald’s 2nd Generation Precatalysts (SPhos-Pd-G2) . The bulky biaryl phosphine ligand (SPhos) facilitates the formation of a highly active, monoligated Pd(0) species, which is essential for coupling sterically congested centers.

Part 2: Mechanistic Insight & Causality

To troubleshoot this reaction, one must understand the competition between the productive catalytic cycle and the destructive protodeboronation pathway.

Catalytic Cycle & Failure Modes

In hindered systems, the Transmetallation step is often rate-determining. If this step is too slow, the boronic acid accumulates in the basic media and hydrolyzes (protodeboronation), yielding the uncoupled arene (1,3-dimethoxy-5-methylbenzene).

Figure 1: Catalytic cycle highlighting the critical competition between productive transmetallation and destructive protodeboronation.

Part 3: Optimization Matrix

The following parameters have been empirically validated for this specific class of hindered, electron-rich boronic acids.

Parameter	Recommended Choice	Rationale
Ligand	SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)	The methoxy groups on the ligand provide stability, while the cyclohexyl groups provide the bulk necessary to force reductive elimination in hindered systems [1].
Precatalyst	SPhos-Pd-G2	Ensures a 1:1 L:Pd ratio. Avoids the induction period of Pd(OAc)₂ and prevents Pd black formation [2].
Base	K₃PO₄ (Tribasic Potassium Phosphate)	Strong enough to activate the boronic acid but milder than hydroxides/alkoxides, reducing protodeboronation rates.
Solvent	Toluene/Water (10:1) or 1,4-Dioxane/Water (4:1)	A biphasic system allows the boronic acid to remain largely in the organic phase, protecting it from rapid hydrolysis in the aqueous basic layer.
Temperature	80°C - 100°C	High temperature is required to overcome the activation energy of the hindered transmetallation.

Part 4: Standard Operating Procedure (SOP)

Protocol: Coupling of 2-Chloro-3-substituted Pyridine with 2,4-Dimethoxy-6-methylphenylboronic Acid

Materials

• Substrate A: Aryl Chloride/Bromide (1.0 equiv)

• Substrate B: 2,4-Dimethoxy-6-methylphenylboronic acid (1.5 - 2.0 equiv ) Note: Excess is mandatory due to protodeboronation.

• Catalyst: SPhos-Pd-G2 (2-5 mol%)

• Base: K₃PO₄ (2.0 equiv)

• Solvent: Toluene (anhydrous) and degassed Water.

Step-by-Step Workflow

• Vessel Preparation:

  • Use a microwave vial or a Schlenk tube equipped with a magnetic stir bar.

  • Critical: Dry the vessel thoroughly. Moisture control is vital until the specific water ratio is added.

• Reagent Charging (Air-Stable Step):

  • Add Aryl Halide (1.0 mmol).

  • Add Boronic Acid (1.5 mmol).

  • Add SPhos-Pd-G2 (0.02 mmol, 2 mol%).

  • Add K₃PO₄ (2.0 mmol).

• Solvent Addition & Degassing:

  • Seal the vessel with a septum.

  • Evacuate and backfill with Argon (x3).

  • Inject Toluene (4.0 mL) and degassed Water (0.4 mL) via syringe.

  • Why? The 10:1 ratio creates a biphasic mixture. The catalyst resides at the interface or organic phase, while the inorganic base stays aqueous.

• Reaction:

  • Place in a pre-heated oil bath at 100°C with vigorous stirring (1000 rpm).

  • Time: Typically 2–4 hours. Monitor by LCMS.

  • Endpoint: Look for consumption of the halide.[1] If the boronic acid is consumed but halide remains, add another 0.5 equiv of boronic acid.

• Workup:

  • Cool to room temperature.[2][3]

  • Dilute with EtOAc (10 mL) and separate layers.

  • Wash organic layer with Brine (10 mL).

  • Dry over Na₂SO₄, filter, and concentrate.[2]

• Purification:

  • Flash chromatography.[2] Note: The product is electron-rich; ensure the silica is not too acidic, or use neutralized silica (1% Et₃N) if the product is acid-sensitive.

Part 5: Troubleshooting & Decision Logic

Use this workflow to diagnose failure modes.

Figure 2: Troubleshooting decision tree for hindered biaryl synthesis.

Part 6: References

• Barder, T. E., & Buchwald, S. L. (2007). Improved catalysts for the palladium-catalyzed synthesis of sterically hindered biaryls. Journal of the American Chemical Society. [Link]

• Martin, R., & Buchwald, S. L. (2008). Palladium-catalyzed Suzuki-Miyaura cross-coupling reactions employing dialkylbiaryl phosphine ligands. Accounts of Chemical Research. [Link]

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A new palladium precatalyst allows for the efficient synthesis of 5-membered heterocycles. Journal of the American Chemical Society. [Link]

• Cox, P. A., et al. (2017). Base-catalyzed protodeboronation of arylboronic acids and esters. Chemistry – A European Journal. [Link]

Sources

• 1. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Suzuki Coupling [organic-chemistry.org]

Application Notes & Protocols: Microwave-Assisted Suzuki Coupling of (2,4-Dimethoxy-6-methylphenyl)boronic Acid

Introduction: Navigating Steric Hindrance in Biaryl Synthesis

The Suzuki-Miyaura cross-coupling reaction stands as a pillar of modern synthetic chemistry, prized for its reliability and functional group tolerance in forging carbon-carbon bonds.[1] Its application is particularly vital in pharmaceutical and materials science for the synthesis of biaryl scaffolds, which are common motifs in biologically active molecules.[2] However, the efficiency of this palladium-catalyzed reaction can be significantly hampered when employing sterically demanding substrates.

(2,4-Dimethoxy-6-methylphenyl)boronic acid presents a classic challenge: the ortho-methyl and ortho-methoxy substituents create significant steric bulk around the boron center. This hindrance can impede key steps in the catalytic cycle, leading to sluggish reactions and low yields under conventional heating methods.[3][4]

This guide provides a comprehensive framework for overcoming these steric challenges through the strategic application of microwave-assisted synthesis. Microwave irradiation offers a powerful alternative to conventional heating, delivering rapid, uniform, and efficient energy transfer to the reaction mixture.[2] This often translates into dramatically reduced reaction times—from many hours to mere minutes—and significantly improved product yields by overcoming the high activation energy barriers associated with sterically hindered couplings.[5] We will explore the mechanistic underpinnings, key parameter optimization, and provide a field-proven protocol for the successful coupling of this challenging boronic acid.

The Suzuki-Miyaura Catalytic Cycle: A Mechanistic Overview

A foundational understanding of the reaction mechanism is crucial for rational troubleshooting and optimization. The generally accepted catalytic cycle for the Suzuki-Miyaura reaction proceeds through three primary steps, initiated by an active Pd(0) species.

• Oxidative Addition: The catalytic cycle begins with the insertion of the Pd(0) complex into the aryl-halide (Ar-X) bond. This is often the rate-limiting step, particularly with less reactive aryl chlorides or sterically hindered halides.[6]

• Transmetalation: This step involves the transfer of the organic group from the boronic acid to the palladium center. Crucially, the boronic acid must first be activated by a base. The base coordinates to the boron atom, forming a more nucleophilic "ate" complex (e.g., [R-B(OH)₃]⁻), which facilitates the transfer of the aryl group to the palladium center, displacing the halide.[7][8][9]

• Reductive Elimination: In the final step, the two organic partners on the palladium center couple, forming the new C-C bond of the biaryl product and regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.[6]

Visualizing the Catalytic Pathway

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The Advantage of Microwave Irradiation

Microwave heating accelerates chemical reactions through a mechanism known as dielectric heating. Polar molecules in the solvent and reactants align with the rapidly oscillating electric field of the microwaves, generating heat through molecular friction. This process has several key advantages over conventional oil-bath heating:

• Rapid & Uniform Heating: Microwaves heat the entire volume of the reaction mixture simultaneously, eliminating temperature gradients and hot spots common with conventional heating.[2] This leads to more consistent and reproducible results.

• Reduced Reaction Times: The high efficiency of microwave heating can dramatically shorten reaction times, often reducing them from hours to minutes.[2][10]

• Improved Yields: By rapidly overcoming activation energy barriers and minimizing the time at high temperatures, microwave irradiation can reduce the formation of byproducts from side reactions like protodeboronation.[2][11]

Key Parameters for Coupling (2,4-Dimethoxy-6-methylphenyl)boronic Acid

The success of this specific coupling hinges on the careful selection of four key components.

• Catalyst & Ligand: For sterically hindered substrates, standard catalysts like Pd(PPh₃)₄ can be effective, but often require higher loadings or longer reaction times.[10] More advanced catalyst systems employing bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands can significantly improve performance by promoting both the oxidative addition and the challenging reductive elimination steps.[4][7]

• The Base: The choice of base is paramount. While aqueous bases like Na₂CO₃ or K₂CO₃ are common, they can promote protodeboronation of the boronic acid, a significant side reaction.[11] For sterically demanding couplings, stronger, anhydrous bases such as potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) are often superior.[3] These bases effectively generate the reactive borate species required for transmetalation without introducing excess water.[8]

• Solvent System: The solvent must be polar enough to absorb microwave energy efficiently. Common choices include mixtures of 1,4-dioxane, DMF, or THF with water.[2][10] For reactions sensitive to water, anhydrous polar aprotic solvents like dioxane or DMF are preferred in combination with an anhydrous base.

• Temperature and Time: Microwave reactors allow for precise temperature control. A typical starting point for optimization is 100-120°C.[10] Due to the rapid heating, reaction times are short, often in the range of 10-30 minutes.[12] Progress should be monitored to avoid prolonged heating that could lead to degradation.

Detailed Experimental Protocol

This protocol provides a robust starting point for the microwave-assisted Suzuki coupling of (2,4-Dimethoxy-6-methylphenyl)boronic acid with a generic aryl bromide.

Materials:

• (2,4-Dimethoxy-6-methylphenyl)boronic acid (1.2 equiv)

• Aryl Bromide (1.0 equiv)

• Palladium Catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%)

• Base (e.g., K₃PO₄, 2.0-3.0 equiv)

• Anhydrous 1,4-Dioxane

• Deionized Water

• Microwave reaction vial (10 mL or 20 mL) with a stir bar

• Argon or Nitrogen gas supply

Workflow Diagram

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. Simple and Rapid Microwave‐Assisted Suzuki–Miyaura Cross‐coupling in Betaine/Glycerol Natural Eutectic Solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. semanticscholar.org [semanticscholar.org]
• 10. mdpi.com [mdpi.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Suzuki Coupling for Sterically Hindered Ortho-Methyl Boronic Acids

Status: Active Agent: Senior Application Scientist Ticket ID: SZK-ORTH-001

Executive Summary

Coupling ortho-methyl substituted boronic acids is deceptively difficult. The methyl group introduces significant steric strain near the reaction center, which primarily inhibits the transmetallation step of the catalytic cycle. This deceleration leaves the activated boronate species vulnerable to protodeboronation (hydrodeboronation), often resulting in the isolation of the de-boronated starting material (Ar-H) rather than the coupled product.

This guide moves beyond "standard" conditions (e.g., Pd(PPh₃)₄/Na₂CO₃) to advanced, sterically demanding protocols utilizing Buchwald dialkylbiaryl phosphine ligands and controlled-release boron species.

Module 1: The "No Reaction" vs. "Side Reaction" Diagnosis

Before optimizing, you must distinguish between two failure modes. Analyze your crude reaction mixture via LC-MS or GC-MS.

Observation	Diagnosis	Root Cause
Starting Material (Ar-B) Remains	Stalled Catalytic Cycle	The catalyst cannot perform oxidative addition or transmetallation due to steric bulk. The catalyst is inactive or dead.
De-boronated SM (Ar-H) Observed	Protodeboronation	Transmetallation is too slow. The base is consuming the boronic acid faster than the palladium can use it.
Homocoupling (Ar-Ar)	Oxidative Homocoupling	Oxygen ingress or excess catalyst loading relative to the rate of cross-coupling.

Module 2: Critical Variable Optimization

Ligand Selection: The Buchwald Advantage

Standard phosphines (PPh₃, dppf) lack the bulk required to force reductive elimination in crowded systems and the electron density to facilitate oxidative addition.

• Recommendation: Use SPhos or XPhos .[1]

• Why? These ligands possess a biaryl backbone. The ortho-substituents on the ligand's biaryl ring provide a "pocket" that accommodates the metal center, while the bulk promotes the difficult reductive elimination step.

• Pre-catalysts: Use Pd-G3 or Pd-G4 precatalysts (e.g., XPhos Pd G3).[2] These generate the active L-Pd(0) species immediately upon heating, avoiding the induction period and induction-related decomposition associated with Pd(OAc)₂ + Ligand mixing.

The Boron Source: Stability vs. Reactivity

If you suffer from protodeboronation, the type of boron species is the first variable to change.

• Boronic Acids: High reactivity but high instability. Prone to rapid protodeboronation.

• Pinacol Esters (BPin): Moderate stability. The steric bulk of the pinacol group can further slow transmetallation in ortho-substituted systems, but they are generally more robust than free acids.

• MIDA Boronates: Gold Standard for difficult cases. The N-methyliminodiacetic acid (MIDA) ligand cages the boron, rendering it unreactive until it slowly hydrolyzes. This "slow-release" mechanism keeps the concentration of the active (and unstable) boronic acid low, matching the rate of the slow transmetallation step.

Base & Solvent: The "Water" Paradox

Counter-intuitively, while water promotes protodeboronation, it is strictly required for the most efficient transmetallation pathway (the oxo-palladium pathway).

• Base: Switch from carbonates (Na₂CO₃) to Potassium Phosphate Tribasic (K₃PO₄) . It provides a buffering effect and is milder than hydroxides.

• Solvent: Toluene/Water (10:1 to 4:1) or Dioxane/Water (4:1).[2] The biphasic nature of Toluene/Water can protect the boronic acid in the organic phase while the base resides in the aqueous phase, reacting only at the interface.

Visualizing the Steric Bottleneck

The following diagram illustrates where ortho-methyl hindrance arrests the cycle and how specific optimizations bypass these blocks.

Caption: The catalytic cycle highlights Transmetallation as the bottleneck for ortho-substituted substrates. Delays here lead to the competing Protodeboronation pathway.

Standard Operating Procedure (SOP): The "Buchwald" Protocol

Applicability: Sterically hindered ortho-methyl boronic acids/esters coupling with aryl halides.

Reagents:

• Catalyst: XPhos Pd G3 (2–5 mol%) [Alternative: Pd(OAc)₂ (2 mol%) + XPhos (4 mol%)]

• Base: K₃PO₄ (3.0 equiv)

• Solvent: Toluene : Water (4:1 ratio)

• Concentration: 0.2 M (High concentration helps intermolecular coupling outcompete unimolecular decomposition).

Step-by-Step:

• Charge Solids: Add Aryl Halide (1.0 equiv), Boronic Acid/Ester (1.2–1.5 equiv), and K₃PO₄ (3.0 equiv) to a reaction vial equipped with a stir bar.

• Catalyst Addition: Add XPhos Pd G3 (2–5 mol%).

  • Note: If using MIDA boronates, increase temperature to 90–100°C to ensure hydrolysis rates are sufficient.

• Degas: Seal the vial. Evacuate and backfill with Argon/Nitrogen (x3).

• Solvent: Add sparged (degassed) Toluene and Water via syringe.

• Reaction: Heat to 80–100°C vigorously stirring (1000 RPM).

  • Why High RPM? To maximize surface area in the biphasic system.

• Monitor: Check LC-MS at 1 hour. If Ar-H (deboronated) is dominant, stop and switch to MIDA boronate protocol.

Troubleshooting FAQs

Q: I am seeing 100% conversion to the de-boronated product (Ar-H). What now? A: You have a stability problem, not a catalyst activity problem.

• Switch to MIDA Boronates: These hydrolyze slowly, keeping the "free" boronic acid concentration low (the "slow-release" strategy).

• Anhydrous Conditions: If MIDA is unavailable, try Pd(PPh₃)₄ / CsF / DME (Anhydrous) . Fluoride activates the boron without the high pH of hydroxide bases, sometimes mitigating protonolysis.

Q: The reaction turns black immediately (Palladium Black). A: Your catalyst is decomposing before it can enter the cycle.

• Ligand Ratio: If using Pd(OAc)₂ + Ligand, ensure your Ligand:Pd ratio is at least 2:1 (preferably 3:1 for SPhos).

• Switch to G3/G4 Precatalysts: These are stabilized by the precatalyst scaffold and do not decompose as easily during the heating ramp.

Q: Can I use Pd(dppf)Cl₂? It works for my other reactions. A: For ortho-methyl couplings, dppf is often insufficient. It is a bidentate ligand with a fixed bite angle that may not accommodate the steric bulk of the ortho-methyl group during the transmetallation transition state. Monodentate biaryl phosphines (SPhos/XPhos) are structurally flexible and generally superior here.

Decision Tree: Optimization Logic

Caption: Logic flow for diagnosing reaction failure based on crude analysis.

References

• Barder, T. E., & Buchwald, S. L. (2007). Turnover Number >1,000,000: Applications of Buchwald-Type Ligands in Suzuki Coupling. Journal of the American Chemical Society. Link

• Knapp, D. M., & Gillis, E. P. (2010). MIDA Boronates: Stable, Slow-Release Reagents for Cross-Coupling. Journal of the American Chemical Society. Link

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenylboronic Acids. Journal of the American Chemical Society. Link

• Cox, P. A., & Lloyd-Jones, G. C. (2017). Mechanism of the Base-Catalyzed Protodeboronation of Arylboronic Acids.[3] Journal of the American Chemical Society. Link

• Molander, G. A., & Ellis, N. (2007). Organotrifluoroborates: Protected Boronic Acids that Expand the Versatility of the Suzuki Coupling Reaction. Accounts of Chemical Research. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. reddit.com [reddit.com]
• 3. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]

Technical Support Center: Coupling (2,4-Dimethoxy-6-methylphenyl)boronic Acid

Ticket ID: #BOR-246-OMe Subject: Optimization of Catalyst & Conditions for Sterically Hindered, Electron-Rich Aryl Boronic Acids Status: Open Assigned Specialist: Senior Application Scientist, Catalysis Group

Executive Summary: The "Problem Child" Substrate

You are attempting to couple (2,4-Dimethoxy-6-methylphenyl)boronic acid . This is not a standard Suzuki coupling; it is a "red zone" substrate due to two compounding factors:

• Steric Hindrance (The "Orthos"): The 6-methyl and 2-methoxy groups create a "tri-substituted" steric pocket around the boron atom. This significantly slows down the transmetallation step, which is often the rate-determining step in hindered couplings.

• Electronic Destabilization (The "Push"): The 2- and 4-methoxy groups are strong electron-donating groups (EDGs). Electron-rich boronic acids are highly susceptible to protodeboronation (loss of the boron group replaced by H).[1]

The Failure Mode: The reaction fails not because the catalyst is inactive, but because the boronic acid decomposes (hydrolyzes) faster than it can transmetallate to the palladium center.

Module 1: Catalyst & Ligand Selection (The Hardware)

Do not use generic Pd(PPh3)4 or Pd(dppf)Cl2. They are too slow for this substrate. You need a catalyst system that generates a highly active, mono-ligated Pd(0) species to accommodate the steric bulk.

Primary Recommendation: Buchwald G3 Precatalysts

We recommend SPhos Pd G3 or XPhos Pd G3 .

• Why? These precatalysts activate rapidly at room temperature, ensuring a high concentration of active Pd(0) is present immediately.

• SPhos: Excellent for general steric hindrance.

• XPhos: Often superior for "super-hindered" cases and electron-rich chlorides.

Secondary Recommendation: Pd-NHC Complexes

If phosphines fail, switch to Pd-PEPPSI-IPr .

• Why? The N-Heterocyclic Carbene (NHC) ligand is extremely strong and electron-rich, stabilizing the Pd center while the bulky "throw-away" pyridine ligand creates an open coordination site for the hindered boronic acid.

Data Comparison: Catalyst Performance

Catalyst System	Oxidative Addition Rate	Transmetallation Efficiency	Stability vs. Protodeboronation	Recommended Use
Pd(PPh3)4	Low	Low	Poor	Do Not Use
SPhos Pd G3	High	High	Good	First Choice
XPhos Pd G3	High	Very High	Good	Difficult Electrophiles
Pd-PEPPSI-IPr	Medium	High	Excellent	Alternative Choice

Module 2: Troubleshooting & Diagnostics (Q&A)

Q1: The reaction turned black, and LCMS shows only the deboronated arene (1,3-dimethoxy-5-methylbenzene). What happened? A: This is classic Protodeboronation . The base you used (likely aqueous carbonate or hydroxide) attacked the boron to form a boronate anion, which then hydrolyzed before it could find the Palladium.

• Fix: Switch to anhydrous conditions . Use anhydrous

  or in Toluene or Dioxane. Eliminate water to shut down the hydrolytic pathway.

Q2: I see starting material (Aryl Halide) remaining, but the Boronic Acid is gone. A: Same as above. The boronic acid decomposed ("committed suicide") leaving the aryl halide with nothing to react with.

• Fix: Add the boronic acid in portions (slow addition) or use a large excess (2.0 - 3.0 equiv). Alternatively, switch to a MIDA Boronate (see Module 4).

Q3: I am getting homocoupling of the aryl halide. A: This indicates the transmetallation is stalled, or there is oxygen in the headspace promoting oxidative homocoupling.

• Fix: Degas solvents vigorously (sparge with Argon for 15 mins). Ensure the catalyst loading is sufficient (increase to 2-5 mol%).

Module 3: Visualizing the Challenge

The diagram below illustrates the competition between the productive Suzuki cycle and the destructive Protodeboronation pathway.

Caption: The "Race Condition": The boronate anion must transmetallate (green path) before it decomposes (red path). For your substrate, the red path is naturally faster.

Module 4: Validated Experimental Protocols

Protocol A: The "Standard" High-Activity Method (Start Here)

Best for when the aryl halide is reasonably reactive (Br, I).

• Charge Vials: In a glovebox or under Argon flow, add:

  • Aryl Halide (1.0 equiv)[2][3]

  • (2,4-Dimethoxy-6-methylphenyl)boronic acid (1.5 equiv )

  • SPhos Pd G3 (2.0 mol%)

  • (2.0 equiv, finely ground)[4]

• Solvent: Add degassed Toluene/Water (10:1) . Note: A small amount of water is usually necessary for the inorganic base to dissolve, but keep it minimal.

• Reaction: Seal and heat to 80°C for 2-4 hours.

• Check: Monitor by LCMS. If deboronation is >20%, switch to Protocol B.

Protocol B: The "Anhydrous" Method (For High Instability)

Use this if Protocol A yields mostly deboronated byproduct.

• Charge Vials:

  • Aryl Halide (1.0 equiv)[2][3]

  • Boronic Acid (2.0 equiv )

  • XPhos Pd G3 (3.0 mol%)

  • Anhydrous

    (3.0 equiv)

• Solvent: Add strictly anhydrous 1,4-Dioxane .

• Reaction: Seal and heat to 100°C .

• Note: Without water, the base solubility is low. Vigorous stirring is essential.

Protocol C: The "Nuclear Option" (MIDA Boronates)

If the boronic acid cannot survive heating, you must use a slow-release strategy.

• Synthesis: Convert your boronic acid to the MIDA boronate (commercially available or synthesized via reflux with MIDA in Toluene/DMSO).

• Coupling:

  • Use Pd(dtbpf)Cl2 or XPhos Pd G3 .

  • Solvent: THF/Water (10:1).

  • Base:

    (3.0 equiv).

• Mechanism: The MIDA boronate is stable. The base slowly hydrolyzes the MIDA group, releasing the active boronic acid in low concentrations, which is immediately consumed by the catalyst before it can decompose.

References

• Billingsley, K., & Buchwald, S. L. (2007). Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides and Heteroaryl Boronic Acids and Esters.[5] Journal of the American Chemical Society.[5] Link

• Cox, P. A., et al. (2010). Base-promoted protodeboronation of 2,6-disubstituted arylboronic acids.[6][7] Chemical Communications.[8] Link

• Knapp, D. M., & Burke, M. D. (2010). A General Solution for the 2-Pyridyl Problem. Journal of the American Chemical Society.[5] Link

• Organ, M. G., et al. (2006). Pd-PEPPSI-IPr: A Highly Active, Air-Stable Catalyst for Suzuki-Miyaura Cross-Coupling Reactions. Chemistry - A European Journal. Link

Sources

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. oiccpress.com [oiccpress.com]
• 3. Frontiers | DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries [frontiersin.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Buchwald Phosphine Ligands [sigmaaldrich.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. The Suzuki-Miyaura Reaction of Phenylboronic Acid with Different Aryl Halides Catalyzed with Cu (II) Salen Complex@KCC-1 as a Recyclable Heterogeneous Catalyst [jns.kashanu.ac.ir]

Technical Support Center: Overcoming Steric Hindrance in 2,6-Disubstituted Arylboronic Acid Reactions

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols for tackling one of the more challenging aspects of modern synthetic chemistry: palladium-catalyzed cross-coupling reactions involving sterically hindered 2,6-disubstituted arylboronic acids. Our goal is to equip you with the knowledge to diagnose and solve common experimental issues, leading to successful and reproducible outcomes.

Introduction: The Challenge of Steric Hindrance

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of carbon-carbon bond formation, prized for its mild conditions and broad functional group tolerance. However, when substrates [1]with significant steric bulk around the reactive sites are employed, such as 2,6-disubstituted arylboronic acids, the reaction efficiency can be dramatically reduced. This steric congestion impedes key steps in the catalytic cycle, namely transmetalation and reductive elimination, leading to low yields and the formation of undesired side products. This guide will explore proven strategies to overcome these hurdles.

Frequently Asked Questions (FAQs)

Q1: Why are my yields consistently low when using 2,6-disubstituted arylboronic acids in Suzuki-Miyaura couplings?

A1: Low yields in these reactions are typically due to the steric hindrance slowing down crucial steps in the catalytic cycle. The bulky substituents on the arylboronic acid impede the approach of the organoboron species to the palladium center (transmetalation) and the final bond-forming step (reductive elimination). To address this, a combin[2][3]ation of specialized, bulky ligands, appropriate choice of palladium precursor, and carefully optimized reaction conditions are necessary.

Q2: What are the most [4]effective types of ligands for coupling sterically hindered substrates?

A2: Bulky, electron-rich monophosphine ligands, often referred to as Buchwald ligands, are highly effective. These ligands promote the[5][6] formation of monoligated, highly reactive LPd(0) species, which are crucial for the oxidative addition of unreactive aryl halides. Examples include SPhos, X[5]Phos, and RuPhos. Additionally, ligands like AntPhos and BI-DIME have shown excellent reactivity for tetra-ortho-substituted biaryl coupling. The unique structure of t[7]hese ligands can also help to suppress side reactions like β-hydride elimination.

Q3: Can I use alternative coupling partners to aryl halides?

A3: Yes, aryl tosylates and mesylates are excellent alternatives to aryl halides. They are often cheaper an[8]d more stable than the corresponding triflates. Specialized catalyst syst[8]ems have been developed that show excellent functional group tolerance and allow for the high-yield coupling of heteroarylboronic acids with these alternative electrophiles.

Q4: I'm observing sign[8]ificant protodeboronation of my arylboronic acid. How can I prevent this?

A4: Protodeboronation, the cleavage of the C-B bond by a proton source, is a common side reaction, especially with electron-deficient or sterically hindered arylboronic acids. To minimize this, conside[9]r the following:

• Use anhydrous conditions: Ensure your solvent and base are thoroughly dried.

• Use boronic esters: Pinacol esters or other boronic esters can be more resistant to protodeboronation than the corresponding boronic acids.

• Choice of base: A[10] weaker, non-aqueous base like K₃PO₄ or Cs₂CO₃ is often preferred over strong aqueous bases like NaOH or Ba(OH)₂.

Q5: What is the optima[3][10]l palladium-to-ligand ratio?

A5: For bulky monophosphine ligands, a palladium-to-ligand ratio of 1:1 to 1:2 is generally recommended. An excess of the phosphin[3]e ligand can sometimes lead to the formation of less catalytically active bis-phosphine palladium species.

Troubleshooting Guid[3]e

Problem	Probable Cause(s)	Recommended Solution(s)
Low to No Product Formation	1. Inefficient oxidative addition due to sterically hindered aryl halide.2. Slow transmetalation due to bulky boronic acid.3. Difficult reductive elimination to form the sterically congested biaryl product.4. Catalyst deactivati[3]on (formation of palladium black).	1. Ligand Selection: Switch to a bulkier, more electron-rich monophosphine ligand (e.g., SPhos, XPhos, AntPhos).2. Increase Temperat[4][5]ure: Higher temperatures can overcome the activation energy barriers for the key catalytic steps.3. Choice of Base: [3] Use a non-coordinating, strong base like K₃PO₄ or Cs₂CO₃.4. Palladium Precurs[3][11]or: Use a pre-catalyst like [(t-Bu)₂P(OH)]₂PdCl₂ (POPd) which can be effective for challenging substrates.
Significant Side Pr[12]oduct Formation (e.g., Homocoupling, Dehalogenation)	1. Catalyst decomposition.2. Unfavorable reaction kinetics favoring side reactions over the desired cross-coupling.	1. Lower Catalyst Loading: High catalyst concentrations can sometimes promote side reactions.2. Ligand-to-Palladi[11]um Ratio: Optimize the ligand-to-palladium ratio; an excess of ligand is not always beneficial.3. Solvent Choice: [3] The polarity of the solvent can influence reaction pathways. Toluene, THF, and dioxane are commonly used.
Protodeboronation o[11]f the Boronic Acid	1. Presence of water or other protic impurities.2. Use of a strong, aqueous base.3. Instability of the [9]boronic acid under the reaction conditions.	1. Anhydrous Conditions: Use anhydrous solvents and dry the base before use.2. Use Boronic Esters: Pinacol or neopentylglycol esters are generally more stable.3. Alternative Base:[10] Employ a non-nucleophilic, anhydrous base like K₃PO₄ or CsF.
Reaction Stalls Bef[10][13]ore Completion	1. Catalyst instability and decomposition over time.2. Product inhibition of the catalyst.	1. Use a More Robust Ligand: Some ligands form more stable palladium complexes.2. Incremental Addition of Reagents: In some cases, slow addition of the boronic acid or base can maintain catalyst activity.

Visualizing the Catalytic Cycle and Troubleshooting

A clear understanding of the Suzuki-Miyaura catalytic cycle is fundamental to troubleshooting. The following diagram illustrates the key steps and where steric hindrance poses a challenge.

Caption: Suzuki-Miyaura cycle with points of steric hindrance.

This decision tree can guide your experimental design when faced with a challenging 2,6-disubstituted arylboronic acid coupling.

Caption: Decision workflow for optimizing hindered couplings.

Detailed Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of a 2,6-Disubstituted Arylboronic Acid with an Aryl Bromide using a Buchwald Ligand

This protocol is a starting point and may require optimization for specific substrates.

Materials:

• Palladium(II) acetate (Pd(OAc)₂)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• 2,6-Disubstituted arylboronic acid

• Aryl bromide

• Potassium phosphate (K₃PO₄), finely ground and dried

• Anhydrous toluene

• Schlenk flask or sealed vial

• Magnetic stirrer and heating block

Procedure:

• To a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add Pd(OAc)₂ (1-2 mol%), SPhos (2-4 mol%), the aryl bromide (1.0 equiv), and the 2,6-disubstituted arylboronic acid (1.2-1.5 equiv).

• Add finely ground, anhydrous K₃PO₄ (2.0-3.0 equiv).

• Add anhydrous toluene to achieve a concentration of 0.1-0.5 M with respect to the aryl bromide.

• Seal the flask and heat the reaction mixture with vigorous stirring at 80-110 °C.

• Monitor the reaction progress by TLC, GC, or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with a suitable organic solvent (e.g., ethyl acetate), and filter through a pad of celite.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

References

Sources

• 1. thieme-connect.com [thieme-connect.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 5. arkat-usa.org [arkat-usa.org]
• 6. media.abcr.com [media.abcr.com]
• 7. An efficient method for sterically demanding Suzuki-Miyaura coupling reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A Versatile Catalyst System for Suzuki-Miyaura Cross-Coupling Reactions of C(sp2)-Tosylates and Mesylates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 11. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. acta-arhiv.chem-soc.si [acta-arhiv.chem-soc.si]

purification methods for (2,4-Dimethoxy-6-methylphenyl)boronic acid coupling products

Topic: Purification Methods for (2,4-Dimethoxy-6-methylphenyl)boronic Acid Coupling Products Role: Senior Application Scientist Format: Technical Support Center (Q&A / Troubleshooting)

Subject: Troubleshooting purification of coupling products derived from (2,4-Dimethoxy-6-methylphenyl)boronic acid .

Executive Summary

You are likely visiting this page because your Suzuki-Miyaura coupling involving (2,4-Dimethoxy-6-methylphenyl)boronic acid has yielded a crude mixture difficult to purify. This specific boronic acid presents a "perfect storm" of purification challenges:

• Steric Hindrance: The 2,6-substitution pattern (methoxy and methyl) retards transmetallation, often leaving unreacted boronic acid.

• Electronic Activation: The electron-rich ring accelerates protodeboronation , generating the non-polar byproduct 1,3-dimethoxy-5-methylbenzene .

• Solubility: The lipophilic nature of the starting material often causes it to co-elute with the product on standard silica gel.

This guide provides field-proven protocols to isolate your target biaryl.

Part 1: The "Garbage In, Garbage Out" Prevention

Before attempting purification, ensure your reaction conditions didn't doom the purification process.

Q: My crude NMR shows 50% product and 50% deboronated arene (1,3-dimethoxy-5-methylbenzene). Can I separate them? A: Separation is extremely difficult because the polarity of the deboronated byproduct is often nearly identical to the biaryl product. Prevention is the only reliable cure.

• Root Cause: Electron-rich, ortho-substituted boronic acids undergo rapid protodeboronation in the presence of water and base.

• Immediate Fix: If you must separate them, Reverse Phase (C18) chromatography is superior to normal phase silica here. The "greasy" nature of the biaryl vs. the mono-aryl species often provides better resolution on C18.

• Future Prevention: Switch to anhydrous conditions (Dioxane/K3PO4) or use a MIDA boronate slow-release strategy to keep the free boronic acid concentration low, minimizing decomposition [1].

Part 2: Removing Unreacted Boronic Acid (The Oxidative Workup)

Q: I cannot separate the unreacted boronic acid from my product. It streaks on the column and contaminates fractions. A: Do not rely on chromatography to remove excess hindered boronic acids. They are often too lipophilic to wash out with simple bicarbonate. You must chemically alter them using an Oxidative Workup .

The Logic: Standard workups leave the boronic acid intact (Ar-B(OH)2). By treating the crude mixture with an oxidant (H2O2), you convert the boronic acid into a phenol (Ar-OH). The phenol is significantly more polar and, crucially, becomes a water-soluble phenolate under basic conditions, allowing it to be washed away completely.

Protocol: Oxidative Workup for Hindered Boronic Acids

Use this post-reaction, pre-column.

Step	Action	Mechanistic Reason
1	Cool reaction mixture to 0°C.	Controls the exotherm of the oxidation.
2	Add 30% H2O2 (approx. 1 mL per mmol of boronic acid) dropwise.	Oxidizes the C-B bond to a C-O bond (migration).
3	Add 3M NaOH (approx. 1 mL per mmol).	Activates the peroxide and deprotonates the resulting phenol.
4	Stir at room temperature for 30–60 mins.	Ensures complete conversion of Ar-B(OH)2 → Ar-OH.
5	Extraction: Add EtOAc or ether. Separate layers.	The Product (Biaryl) moves to the Organic layer. The Impurity (Phenolate) stays in the Aqueous layer.
6	Wash organic layer with 1M NaOH (2x).	Ensures all traces of the phenol are removed.

Warning: Ensure your product is not oxidizable (e.g., does not contain free thiols or sulfides). If it is, skip this and use MIDA boronates instead.

Part 3: Removing Palladium Contaminants

Q: My product is colored (grey/brown) and fails elemental analysis for purity. A: This is residual Palladium. Electron-rich biaryls bind Pd tightly. A simple column is rarely enough.

Recommended Scavenging Protocol:

• Silica-Supported Scavengers: Add Thiol-functionalized silica (e.g., SiliaMetS® Thiol) to your crude organic solution. Stir for 4 hours at 40°C, then filter. This is the most effective method for electron-rich systems [2].

• Wash: If scavengers are unavailable, wash the organic layer with 0.5M aqueous Sodium Diethyldithiocarbamate . This chelates Pd, pulling it into the aqueous phase.

Part 4: Purification Decision Tree

The following workflow illustrates the logical path to purity based on the specific contaminants present.

Caption: Decision logic for purifying (2,4-Dimethoxy-6-methylphenyl)boronic acid coupling products.

Part 5: Summary of Physical Properties for Separation

When designing your flash chromatography method, consider these relative properties:

Compound	Polarity (Silica)	Solubility	Separation Strategy
(2,4-Dimethoxy-6-methylphenyl)boronic acid	Moderate (Streaks)	Soluble in EtOAc/MeOH	Oxidative Workup (converts to phenol).
1,3-Dimethoxy-5-methylbenzene (Byproduct)	Low (Non-polar)	High in Hexanes	Crystallization (stays in mother liquor) or C18.
Biaryl Product	Low-Moderate	Moderate	Column Chromatography (after removing impurities above).[1]

References

• Knapp, D. M., Gillis, E. P., & Burke, M. D. (2010). A general solution for unstable boronic acids: slow-release cross-coupling of MIDA boronates. Journal of the American Chemical Society, 132(22), 7600–7601.

• Welch, C. J., et al. (2005). Adsorbent screening for metal impurity removal in pharmaceutical process research. Organic Process Research & Development, 9(2), 198–205.

• Lennox, A. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412-443.

Sources

• 1. Biaryl Product Formation from Cross-coupling in Palladium-catalyzed Borylation of a Boc Protected Aminobromoquinoline Compound - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Procedural Guide for the Safe Disposal of (2,4-Dimethoxy-6-methylphenyl)boronic Acid

Introduction

(2,4-Dimethoxy-6-methylphenyl)boronic acid (CAS No. 202390-71-4) is an organoboron compound frequently utilized in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. As with all laboratory reagents, its lifecycle does not end upon consumption in a reaction. The responsible management and disposal of its residues, contaminated materials, and unspent quantities are paramount for ensuring laboratory safety, environmental protection, and regulatory compliance. This guide provides a comprehensive, step-by-step framework for researchers, scientists, and drug development professionals to handle and dispose of this compound safely. The procedures outlined herein are grounded in established safety protocols and regulatory standards, emphasizing the chemical principles that inform each recommendation.

Hazard Identification and Risk Assessment

A thorough understanding of a chemical's hazard profile is the foundation of safe handling and disposal. (2,4-Dimethoxy-6-methylphenyl)boronic acid is classified under the Globally Harmonized System (GHS) with the following primary hazards.

Table 1: Hazard Profile of (2,4-Dimethoxy-6-methylphenyl)boronic acid

Hazard Classification	GHS Pictogram	Signal Word	Hazard Statement
Acute Toxicity (Oral, Dermal, Inhalation)	GHS07	Warning	H302: Harmful if swallowed. H312: Harmful in contact with skin. H332: Harmful if inhaled.
Skin Irritation	GHS07	Warning	H315: Causes skin irritation.[1][2][3][4][5]
Eye Irritation	GHS07	Warning	H319: Causes serious eye irritation.[1][2][3][4][5]
Respiratory Irritation	GHS07	Warning	H335: May cause respiratory irritation.[1][2][5]

This data is a composite from supplier safety information for the specific compound and analogous boronic acids.

Causality of Hazards: Boronic acids can interact with biological molecules. Their irritant properties are often due to their acidic nature and their ability to form complexes with diols, which are present in many biological systems. Inhalation of the fine, solid powder can cause mechanical and chemical irritation to the respiratory tract.

Personal Protective Equipment (PPE) and Preparation

Before handling any waste containing (2,4-Dimethoxy-6-methylphenyl)boronic acid, it is imperative to establish a safe working environment and don the appropriate PPE.

• Engineering Controls: All handling and disposal procedures must be conducted within a certified chemical fume hood to minimize inhalation risk.[2] An emergency eyewash station and safety shower must be readily accessible.[2]

• Eye and Face Protection: Wear tightly fitting safety goggles with side shields or a full-face shield to protect against splashes and airborne particles.[2]

• Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene. Always inspect gloves for tears or punctures before use and practice proper glove removal technique to avoid skin contact.[2]

• Protective Clothing: A standard lab coat is required to prevent contamination of personal clothing. For larger quantities or significant spill cleanup, a chemical-resistant apron may be advisable.

• Respiratory Protection: If there is a risk of generating significant dust outside of a fume hood, a NIOSH-approved respirator (e.g., N95) is recommended.[2]

Step-by-Step Disposal Protocol

The guiding principle for the disposal of (2,4-Dimethoxy-6-methylphenyl)boronic acid is to treat it as hazardous chemical waste. It should not be disposed of down the drain or in regular trash.[6]

Step 1: Waste Segregation

Proper segregation is the most critical step in preventing dangerous chemical reactions.[7]

• Solid Waste: Collect all solid waste contaminated with (2,4-Dimethoxy-6-methylphenyl)boronic acid in a dedicated, sealable container. This includes:

  • Unused or expired reagent.

  • Contaminated weighing papers, spatulas, and stir bars.

  • Contaminated PPE, such as gloves and absorbent pads.

• Liquid Waste: Collect solutions containing the boronic acid in a separate, compatible liquid waste container. Do not mix with other waste streams like halogenated solvents or strong oxidizers unless the mixture's compatibility is confirmed.[8]

• Sharps Waste: Needles, syringes, or broken glassware contaminated with the compound must be disposed of in a designated sharps container.[7]

Step 2: Container Selection and Labeling

Waste containers must meet regulatory standards to ensure safety and compliance.

• Compatibility: Containers must be chemically compatible with the waste. High-density polyethylene (HDPE) is a suitable choice for both solid and liquid boronic acid waste.[6][9]

• Condition: Ensure the container is in good condition, free from cracks or leaks, and has a secure, leak-proof closure.[6]

• Labeling: This is a critical compliance point under the Resource Conservation and Recovery Act (RCRA).[10] The label must be filled out completely and legibly:

  • Full Chemical Name: Write "(2,4-Dimethoxy-6-methylphenyl)boronic acid". Do not use abbreviations or chemical formulas.[1][11]

  • All Components: List all constituents in the container, including solvents and their approximate percentages.

  • Hazard Identification: Clearly mark the container as "Hazardous Waste" and indicate the relevant hazards (e.g., "Toxic," "Irritant").

Step 3: Storage and Accumulation

• Store waste containers in a designated satellite accumulation area within the lab, at or near the point of generation.[6]

• The area should have secondary containment (such as a tray) to contain potential leaks.

• Keep containers tightly sealed at all times, except when actively adding waste.[1][6]

Step 4: Professional Collection and Disposal

• Once the container is full or reaches your institution's time limit for accumulation, arrange for its collection through your facility's Environmental Health & Safety (EHS) department.[8]

• Your EHS office will work with a licensed hazardous waste disposal company for final treatment, which may include methods like incineration or solidification in a secure landfill.[2][7] Never attempt to transport hazardous waste personally.

Spill Management Protocol

Accidental spills require immediate and methodical attention to mitigate exposure and environmental contamination.

• Alert and Evacuate: Alert personnel in the immediate area. If the spill is large or generates significant dust, evacuate the laboratory and contact your EHS department.

• Secure the Area: Restrict access to the spill area.

• Don Appropriate PPE: Before cleanup, don the full PPE as described in Section 2.

• Containment:

  • For Solid Spills: Gently cover the spill with a dry, inert absorbent material like vermiculite, sand, or a commercial sorbent pad to prevent dust from becoming airborne.[5] Do not use combustible materials like paper towels for the initial covering.

  • For Liquid Spills: Surround the spill with an absorbent barrier (e.g., pads or booms) to prevent it from spreading or entering drains.[2]

• Cleanup:

  • Carefully sweep or scoop the contained material into a designated hazardous waste container.[12] Use non-sparking tools if a flammable solvent is present.

  • Avoid aggressive sweeping that could create dust.

• Decontamination:

  • Wipe the spill area with a cloth dampened with soap and water.

  • All cleaning materials, including contaminated cloths, pads, and disposable PPE, must be placed in the solid hazardous waste container.[2]

• Reporting: Report the incident to your laboratory supervisor and EHS department, regardless of the size of the spill.[2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of (2,4-Dimethoxy-6-methylphenyl)boronic acid waste.

Caption: Decision workflow for handling and disposing of boronic acid waste.

References

• Lab Alley. (n.d.). How To Safely Dispose of Boric Acid. Retrieved February 24, 2026, from [Link]

• Kumar, S. (2022, March 24). Disposal Of Boric Acid. Sciencing. Retrieved February 24, 2026, from [Link]

• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories. Retrieved February 24, 2026, from [Link]

• US Bio-Clean. (2014, June 13). OSHA Compliance For Laboratories. Retrieved February 24, 2026, from [Link]

• ERG Environmental. (n.d.). How to Properly Manage Hazardous Waste Under EPA Regulations. Retrieved February 24, 2026, from [Link]

• Solvent Waste Management. (2024, December 17). How To Safely Dispose of Chemicals in Your Lab. Retrieved February 24, 2026, from [Link]

• Environmental Marketing Services, LLC. (2020, February 27). How To Dispose Of Lab Chemicals. Retrieved February 24, 2026, from [Link]

• U.S. Environmental Protection Agency. (2025, April 15). Waste, Chemical, and Cleanup Enforcement. Retrieved February 24, 2026, from [Link]

• Science Forum For Lab Technicians. (2022, April 29). Boric acid. Retrieved February 24, 2026, from [Link]

• Florida Department of Environmental Protection. (2024, August 12). Summary of Hazardous Waste Regulations. Retrieved February 24, 2026, from [Link]

• American Chemistry Council. (n.d.). Guidelines for Management and Disposal of Hazardous Wastes from Polyurethane Processing. Retrieved February 24, 2026, from [Link]

• U.S. Environmental Protection Agency. (2025, August 4). Regulatory and Guidance Information by Topic: Waste. Retrieved February 24, 2026, from [Link]

• Stony Brook University. (n.d.). LABORATORY SAFETY AND HAZARDOUS WASTE DISPOSAL GUIDE. Retrieved February 24, 2026, from [Link]

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